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Cat. No.: B016198

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropretadalafil, with the CAS number 171489-59-1, is a key synthetic intermediate in the
production of Tadalafil, a potent and selective phosphodiesterase type 5 (PDES5) inhibitor.[1][2]
Tadalafil is widely used in the treatment of erectile dysfunction. The chemical structure of
Chloropretadalafil is foundational to the tetracyclic core of Tadalafil, making its synthesis and
characterization a critical aspect of Tadalafil's manufacturing process. This document provides
a comprehensive technical overview of Chloropretadalafil, including its chemical properties,
synthesis, and analytical characterization.

Chemical and Physical Properties

Chloropretadalafil is a white solid with the molecular formula C22H19CIN20s and a molecular
weight of 426.85 g/mol .[2][3] Its systematic IUPAC name is methyl (1R,3R)-1-(1,3-benzodioxol-
5-yl)-2-(2-chloroacetyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate.[3]

Table 1: Physicochemical Properties of Chloropretadalafil
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Property Value Reference
CAS Number 171489-59-1 [3]
Molecular Formula C22H19CIN20s [2][3]
Molecular Weight 426.85 g/mol [2][3]
methyl (1R,3R)-1-(1,3-
benzodioxol-5-yl)-2-(2-

IUPAC Name chloroacetyl)-1,3,4,9- [3]
tetrahydropyrido[3,4-bJindole-
3-carboxylate

Appearance White Solid [1]

Melting Point 230-232 °C

Synthesis of Chloropretadalafil

The synthesis of Chloropretadalafil is a multi-step process, with a key step involving the
reaction of (1R,3R)-Methyl-1,2,3,4-tetrahydro-1-(3,4-methylenedioxyphenyl)-9H-pyrido[3,4-
blindole-3-carboxylate with chloroacetyl chloride. This reaction introduces the chloroacetyl

group onto the nitrogen atom of the tetrahydro-f3-carboline core structure.

Synthetic Workflow

The general workflow for the synthesis of Chloropretadalafil can be visualized as follows:
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(1R,3R)-Methyl-1,2,3,4-tetrahydro-1-
(3,4-methylenedioxyphenyl)-9H-pyrido[3,4-b]
indole-3-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Chloropretadalafil (CAS No.
171489-59-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016198#chloropretadalafil-cas-number-171489-59-1-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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